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Compound of Interest

Compound Name: Endeavor

Cat. No.: B10789180

Application Notes and Protocols for Taladegib
(ENV-101)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Taladegib (also known as ENV-101 or LY2940680) is a potent, orally bioavailable small
molecule inhibitor of the Hedgehog (Hh) signaling pathway.[1][2][3][4] It functions by
antagonizing the Smoothened (Smo) receptor, a key component of the Hh pathway.[1][2][5]
Dysregulation of the Hedgehog pathway is implicated in the pathology of various cancers and
fibrotic diseases, such as idiopathic pulmonary fibrosis (IPF).[1][5][6][7] Taladegib's ability to
modulate this pathway makes it a valuable tool for in vitro and in vivo research aimed at
understanding and potentially treating these conditions.

These application notes provide detailed protocols for the preparation of taladegib stock
solutions for laboratory use, ensuring accurate and reproducible experimental outcomes.

Data Presentation

Quantitative data for taladegib is summarized in the tables below for easy reference.

Table 1: Chemical and Physical Properties of Taladegib (ENV-101)
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Property Value Source
Synonyms ENV-101, LY2940680 [1112]
Molecular Formula C26H24F4N6O [1][3]18]
Molecular Weight 512.5 g/mol [11[31[8]
Appearance Crystalline solid, White [41[8]
CAS Number 1258861-20-9 [1][8]

Table 2: Solubility of Taladegib (ENV-101)

Solvent Solubility Notes Source
=25.64 mg/mL (= 11 Sonication is

DMSO [4]
mM) recommended.

DMSO (fresh)

75 mg/mL (146.34
mM)

Moisture-absorbing

DMSO reduces

[9]

solubility.
Ethanol 27 mg/mL 9]
Water Insoluble [9]
DMF 30 mg/mL [8]
1 mg/mL (1.95 mM) in
) ] 10% DMSO + 40% Sonication is
In Vivo Formulation [4]
PEG300 + 5% Tween recommended.

80 + 45% Saline

Table 3: Storage and Stability of Taladegib (ENV-101)
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Storage .

Form Stability Source
Temperature

Powder -20°C 3years [4]

In Solvent -80°C 1 year [4]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Taladegib Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of taladegib in dimethyl
sulfoxide (DMSQO), a common solvent for in vitro studies.

Materials:

Taladegib (ENV-101) powder (Molecular Weight: 512.5 g/mol )

Anhydrous/fresh Dimethyl Sulfoxide (DMSQO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Pipettes and sterile filter tips
Procedure:

o Safety Precautions: Wear appropriate personal protective equipment (PPE), including a lab
coat, gloves, and safety glasses, when handling taladegib and DMSO.

o Weighing Taladegib:

o Tare a sterile microcentrifuge tube on the analytical balance.
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o Carefully weigh out 5.125 mg of taladegib powder into the tube.

e Adding Solvent:

o Using a calibrated pipette, add 1 mL of fresh, anhydrous DMSO to the tube containing the
taladegib powder.

 Dissolving the Compound:
o Tightly cap the tube.
o Vortex the solution vigorously for 1-2 minutes to aid dissolution.

o If the compound is not fully dissolved, sonicate the tube for 5-10 minutes.[4] Visually
inspect the solution to ensure there are no visible particles.

» Aliquoting and Storage:

o Once fully dissolved, aliquot the 10 mM stock solution into smaller, single-use volumes in
sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

o Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -80°C for long-term storage (stable for up to 1 year).[4]

Note on Dilutions: For cell-based assays, the 10 mM stock solution can be further diluted in cell
culture medium to the desired final concentration. It is important to ensure that the final
concentration of DMSO in the cell culture does not exceed a level that is toxic to the cells
(typically <0.5%).

Visualizations
Hedgehog Signaling Pathway and Taladegib's
Mechanism of Action
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Caption: Taladegib inhibits the Hedgehog pathway by targeting SMO.

Experimental Workflow for Taladegib Stock Solution
Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10789180?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

